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Compound of Interest

Compound Name: h-His(trt)-ome.hcl

Cat. No.: B613064 Get Quote

An In-depth Technical Guide to the Storage and Handling of H-His(Trt)-OMe.HCl

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the storage, handling, and application of H-
His(Trt)-OMe.HCl (L-Histidine(trityl) methyl ester hydrochloride), a critical building block in

peptide synthesis and other biochemical applications. Adherence to these guidelines is

essential to ensure the integrity of the compound and the safety of laboratory personnel.

Compound Profile
Synonyms: L-His(Trt)-OMe·HCl, Nim-Trityl-L-histidine methyl ester hydrochloride, (S)-methyl 2-

amino-3-(1-trityl-1H-imidazol-4-yl)propanoate hydrochloride[1][2] CAS Number: 32946-56-8[1]

[2] Molecular Formula: C₂₆H₂₅N₃O₂·HCl[1] Molecular Weight: 448.0 g/mol [1]

H-His(Trt)-OMe.HCl is a derivative of the amino acid L-histidine, where the imidazole side

chain is protected by a trityl (Trt) group and the carboxyl group is esterified as a methyl ester.[2]

[3] This protection scheme is crucial for preventing unwanted side reactions during peptide

synthesis.[3]

Storage and Stability
Proper storage is critical to maintain the stability and purity of H-His(Trt)-OMe.HCl. The

compound is a white to off-white powder and should be stored in a tightly sealed container in a
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dry and cool place.[1][4]

Quantitative Storage and Stability Data:

Parameter
Recommended
Condition

Notes Source(s)

Long-Term Storage

Temperature
0 - 8 °C

Store in a cool, dry

place.
[1][4]

Alternative Long-Term

Storage
-20 ± 5 °C

Recommended by

some suppliers for

optimal stability.

In-Solvent Storage -80°C
For solutions of the

compound.
[5]

Shipping Condition

Room temperature in

continental US; may

vary elsewhere.

Short-term exposure

to ambient

temperatures is

acceptable.

[5]

Stability

Stable under

recommended storage

conditions.

Avoid strong oxidizing

agents.
[6]

Appearance
White to off-white

powder
[1]

Handling and Safety Precautions
Standard laboratory safety protocols should be followed when handling H-His(Trt)-OMe.HCl.
This includes the use of personal protective equipment (PPE) and adherence to good

laboratory hygiene.

General Handling:

Handle in a well-ventilated area to avoid inhalation of dust.[7][8]

Avoid contact with skin and eyes.[7][8]
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Wash hands thoroughly after handling.[6][7]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.[8][9]

Skin Protection: Wear protective gloves and a lab coat.[8][9]

Respiratory Protection: In case of insufficient ventilation or dust formation, use a NIOSH-

approved respirator.[9]

First Aid Measures:

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[8]

Skin Contact: Wash off with soap and plenty of water.[9]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[8]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention.[7]

Experimental Protocols
H-His(Trt)-OMe.HCl is primarily used in solid-phase peptide synthesis (SPPS).[3] The following

is a general protocol for its incorporation into a peptide chain.

Protocol: Coupling of H-His(Trt)-OMe.HCl in Solid-Phase Peptide Synthesis

Materials:

H-His(Trt)-OMe.HCl

Resin (e.g., Rink Amide resin)

N,N-Dimethylformamide (DMF)

Coupling reagents (e.g., HBTU, HOBt)
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Base (e.g., DIPEA)

Deprotection solution (e.g., 20% piperidine in DMF)

Procedure:

Resin Swelling: Swell the resin in DMF for 30-60 minutes.

Fmoc Deprotection: Remove the Fmoc protecting group from the resin by treating it with

20% piperidine in DMF.

Washing: Wash the resin thoroughly with DMF to remove residual piperidine.

Amino Acid Activation:

In a separate vessel, dissolve H-His(Trt)-OMe.HCl (3 equivalents), HBTU (3 equivalents),

and HOBt (3 equivalents) in DMF.

Add DIPEA (6 equivalents) to the solution to neutralize the hydrochloride and activate the

amino acid.

Allow the mixture to pre-activate for 5-10 minutes.

Coupling: Add the activated amino acid solution to the deprotected resin. Agitate the mixture

for 1-2 hours to ensure complete coupling.

Washing: Wash the resin with DMF to remove excess reagents.

Capping (Optional): To block any unreacted amino groups, treat the resin with a capping

solution (e.g., acetic anhydride and DIPEA in DMF).

Monitoring: Perform a Kaiser test to confirm the completion of the coupling reaction. A

negative test (yellow beads) indicates successful coupling.

Below is a diagram illustrating the experimental workflow for the coupling of H-His(Trt)-
OMe.HCl in SPPS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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